Cas no 1105197-38-3 (N-benzyl-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide)

• Product Name: N-benzyl-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide
• CAS No: 1105197-38-3
• MF: C₂₇H₂₆N₂O₃S₂
• MW: 490.636944293976
• CID: 5385534
• Update Time: 2025-07-02

N-benzyl-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-[(3,4-dimethylphenyl)-methylsulfamoyl]-4-phenylthiophene-2-carboxamide
• N-benzyl-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide

• Inchi： 1S/C27H26N2O3S2/c1-19-14-15-23(16-20(19)2)29(3)34(31,32)26-24(22-12-8-5-9-13-22)18-33-25(26)27(30)28-17-21-10-6-4-7-11-21/h4-16,18H,17H2,1-3H3,(H,28,30)
• InChI Key： MMRIMTJQEJSUFK-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2)=O)SC=C(C2=CC=CC=C2)C=1S(N(C1=CC=C(C)C(C)=C1)C)(=O)=O

Additional information on N-benzyl-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide

Comprehensive Overview of N-benzyl-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide (CAS No. 1105197-38-3)

The compound N-benzyl-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide (CAS No. 1105197-38-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its complex structure featuring a thiophene core, sulfamoyl group, and benzyl substituents, this compound is a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique sulfonamide moiety, which is often associated with bioactive properties.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in medicinal chemistry. The N-benzyl-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide stands out as a candidate for further exploration, especially in the context of enzyme inhibition and receptor modulation. Its structural complexity allows for interactions with various biological targets, making it a promising scaffold for the development of new therapeutics. This aligns with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in scientific literature today.

The synthesis of CAS No. 1105197-38-3 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research purposes. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce such molecules with minimal environmental impact.

From a commercial perspective, N-benzyl-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide is primarily supplied to academic institutions and pharmaceutical companies engaged in high-throughput screening and lead optimization. Its role in structure-activity relationship (SAR) studies is particularly noteworthy, as it helps scientists understand how subtle structural changes affect biological activity. This is a hot topic in computational chemistry and molecular modeling, where predictive algorithms are increasingly used to streamline drug development.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that sulfonamide-based compounds like CAS No. 1105197-38-3 may exhibit anti-proliferative effects against certain cancer cell lines. While more research is needed, this aligns with the broader scientific community's focus on oncology therapeutics and personalized treatment options. Such applications are frequently searched in academic databases and AI-driven research tools, reflecting their relevance in modern science.

In summary, N-benzyl-3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-4-phenylthiophene-2-carboxamide (CAS No. 1105197-38-3) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to material science, make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of discussion in both academic and industrial settings.